Cas no 2172290-82-1 (methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2172290-82-1
• MF: C₁₂H₁₃Br₂NO₂
• MW: 363.045121908188
• CID: 6023283
• PubChem ID: 165806438
• Update Time: 2025-05-26

methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate
• 2172290-82-1
• EN300-1454096

• Inchi： 1S/C12H13Br2NO2/c1-17-12(16)11-6-15-5-10(11)7-2-8(13)4-9(14)3-7/h2-4,10-11,15H,5-6H2,1H3
• InChI Key： CXTYRXCRMDSJSD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1CNCC1C(=O)OC)Br

Computed Properties

• Exact Mass: 362.92925g/mol
• Monoisotopic Mass: 360.93130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 4-(3,5-Dibromophenyl)Pyrrolidine-3-Carboxylate (CAS No. 2172290-82-1)

Methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate (CAS No. 2172290-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrrolidine carboxylates, which are widely explored for their potential applications in drug discovery and material science. The presence of 3,5-dibromophenyl and ester functional groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for halogenated pyrrolidine derivatives like methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy and precision medicine. The compound's CAS number 2172290-82-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and esterification. Its high purity and stability under standard conditions make it suitable for scalable production. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to validate its structural integrity, ensuring compliance with industry standards.

From an environmental perspective, the compound's brominated aromatic ring raises questions about biodegradability, aligning with the growing focus on green chemistry. Innovations in catalytic bromination methods aim to reduce waste and improve atom economy, addressing sustainability concerns. These advancements are often discussed in forums related to green synthesis and circular economy principles.

In the context of drug delivery systems, methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate is investigated for its ability to enhance lipophilicity and bioavailability of therapeutic agents. Its molecular weight and logP value are critical parameters optimized during preclinical development. Such data is highly sought after in cheminformatics platforms and QSAR modeling studies.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing organic semiconductors and photocatalysts. Its electron-withdrawing bromine substituents contribute to tunable electronic properties, a feature leveraged in optoelectronic devices. This interdisciplinary relevance explains its frequent mention in patents related to advanced materials.

Safety assessments of CAS 2172290-82-1 emphasize proper handling protocols, though it is not classified as hazardous under standard regulations. Researchers prioritize glovebox techniques and fume hoods when working with powdered forms, reflecting broader lab safety trends. These practices are increasingly documented in open-access protocols to promote reproducibility.

The compound's nomenclature often leads to queries about IUPAC naming rules and SMILES notation, highlighting the need for clear chemical literacy resources. Online platforms featuring interactive molecular visualizations help bridge this knowledge gap, catering to both students and professionals.

In summary, methyl 4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate (CAS No. 2172290-82-1) exemplifies the convergence of medicinal chemistry and sustainable technology. Its multifaceted applications and research-driven demand position it as a compound of enduring scientific interest, with ongoing studies likely to uncover further utilities in emerging fields.